Cas no 89804-66-0 (1,2,4-Oxadiazole, 3-phenyl-5-[4-(trifluoromethyl)phenyl]-)

1,2,4-Oxadiazole, 3-phenyl-5-[4-(trifluoromethyl)phenyl]- structure
89804-66-0 structure
Product Name:1,2,4-Oxadiazole, 3-phenyl-5-[4-(trifluoromethyl)phenyl]-
CAS No:89804-66-0
MF:C15H9F3N2O
MW:290.239973783493
CID:588874
PubChem ID:13163612
Update Time:2025-04-19

1,2,4-Oxadiazole, 3-phenyl-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3-phenyl-5-[4-(trifluoromethyl)phenyl]-
    • 3-phenyl-5-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
    • JFJJBJKKRQTYSD-UHFFFAOYSA-N
    • DTXSID10523937
    • 89804-66-0
    • AKOS005371461
    • Inchi: 1S/C15H9F3N2O/c16-15(17,18)12-8-6-11(7-9-12)14-19-13(20-21-14)10-4-2-1-3-5-10/h1-9H
    • InChI Key: JFJJBJKKRQTYSD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=NO1)(F)F

Computed Properties

  • Exact Mass: 290.06669740g/mol
  • Monoisotopic Mass: 290.06669740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 38.9Ų
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